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Cat. No.: B15556652 Get Quote

For Immediate Release

This technical guide provides a detailed analysis of the molecular weight of 2-

Chloroanthracene-¹³C₆, a critical isotopically labeled compound for advanced research

applications. This document is intended for researchers, scientists, and professionals in drug

development who require precise molecular weight information for experimental design and

data analysis.

Overview
2-Chloroanthracene is an aromatic hydrocarbon with the chemical formula C₁₄H₉Cl.[1][2][3][4]

[5][6][7] Isotopic labeling with Carbon-13 (¹³C) is a powerful technique used in various analytical

methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy,

to trace the metabolic fate of molecules and to elucidate complex biological pathways. 2-

Chloroanthracene-¹³C₆ is a specialized variant where six of the fourteen carbon atoms in the

molecule are replaced with the stable isotope ¹³C. This substitution results in a predictable

increase in the compound's molecular weight.

Methodology for Molecular Weight Calculation
The molecular weight of 2-Chloroanthracene-¹³C₆ is determined by calculating the sum of the

atomic masses of its constituent atoms, accounting for the isotopic substitution. The standard

atomic weights of the elements are used for the non-labeled atoms, while the specific atomic

mass of the ¹³C isotope is used for the six labeled carbon atoms.
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Experimental Protocols
The calculation of the molecular weight is a theoretical determination based on established

atomic weights. The protocol is as follows:

Identify the Molecular Formula: The molecular formula for unlabeled 2-Chloroanthracene is

C₁₄H₉Cl.[1][2][3][4][5][6][7] For 2-Chloroanthracene-¹³C₆, the formula is represented as

(¹³C)₆(¹²C)₈H₉Cl to denote the presence of six Carbon-13 isotopes.

Obtain Atomic Weights: The necessary atomic weights are:

Carbon-12 (¹²C): ~12.000000 amu

Carbon-13 (¹³C): ~13.003355 amu[8][9][10][11][12]

Hydrogen (H): ~1.008 amu

Chlorine (Cl): ~35.453 amu

Calculate the Total Mass: The molecular weight is calculated using the following equation:

Molecular Weight = (Number of ¹³C atoms × Atomic Mass of ¹³C) + (Number of ¹²C atoms ×

Atomic Mass of ¹²C) + (Number of H atoms × Atomic Mass of H) + (Number of Cl atoms ×

Atomic Mass of Cl)

Calculation Workflow
The following diagram illustrates the workflow for calculating the molecular weight of 2-

Chloroanthracene-¹³C₆.
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Identify Molecular Formula
(¹³C)₆(¹²C)₈H₉Cl

Determine Atomic Weights
¹³C: 13.003355
¹²C: 12.000000

H: 1.008
Cl: 35.453

Calculate Mass of Carbon Isotopes
(6 * 13.003355) + (8 * 12.000000)

Calculate Mass of Other Atoms
(9 * 1.008) + (1 * 35.453)

Sum All Atomic Masses

Final Molecular Weight of
2-Chloroanthracene-¹³C₆

Click to download full resolution via product page

Calculation workflow for the molecular weight of 2-Chloroanthracene-¹³C₆.

Data Presentation
The following table summarizes the atomic and molecular weights used in the calculation,

providing a clear comparison of the unlabeled and labeled compounds.
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Component
Standard 2-
Chloroanthracene

2-Chloroanthracene-¹³C₆

Molecular Formula C₁₄H₉Cl (¹³C)₆(¹²C)₈H₉Cl

Number of ¹²C Atoms 14 8

Mass of ¹²C Atoms (amu) 168.000000 96.000000

Number of ¹³C Atoms 0 6

Mass of ¹³C Atoms (amu) 0 78.02013

Number of H Atoms 9 9

Mass of H Atoms (amu) 9.072 9.072

Number of Cl Atoms 1 1

Mass of Cl Atoms (amu) 35.453 35.453

Total Molecular Weight ( g/mol

)
~212.53 ~218.55

Note: The molecular weight of unlabeled 2-Chloroanthracene is often cited as approximately

212.67 g/mol , which is based on the naturally occurring isotopic abundance of carbon.[1][2][3]

[5][6][7]

Conclusion
The calculated molecular weight of 2-Chloroanthracene-¹³C₆ is approximately 218.55 g/mol .

This value is essential for the accurate preparation of solutions, interpretation of mass

spectrometry data, and the overall success of studies employing this isotopically labeled

compound. Researchers and scientists are encouraged to use this guide as a reference for

their experimental and analytical procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroanthracene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H9Cl/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H
https://www.chembk.com/en/chem/2-Chloroanthracene
https://pubchemlite.lcsb.uni.lu/e/compound/28308
https://www.achemtek.com/products/msk001426
https://www.chemicalbook.com/SpectrumEN_17135-78-3_1HNMR.htm
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Carbon-13
https://periodictable.com/Isotopes/006.13/index.p.full.html
https://www.isotopesmatter.com/lessons/3_4.html
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
http://www.chem.ucla.edu/~harding/IGOC/C/carbon13.html
https://www.benchchem.com/product/b15556652#2-chloroanthracene-13c6-molecular-weight
https://www.benchchem.com/product/b15556652#2-chloroanthracene-13c6-molecular-weight
https://www.benchchem.com/product/b15556652#2-chloroanthracene-13c6-molecular-weight
https://www.benchchem.com/product/b15556652#2-chloroanthracene-13c6-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

